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Compound of Interest

Compound Name: Fluometuron

Cat. No.: B1672900 Get Quote

A comprehensive guide for researchers and scientists on the environmental fate and

ecotoxicological effects of fluometuron, diuron, and linuron, supported by experimental data

and detailed methodologies.

Fluometuron, a member of the phenylurea class of herbicides, is widely used for the selective

control of broadleaf weeds and annual grasses in cotton production. Its environmental impact,

along with that of other prominent urea herbicides such as diuron and linuron, is a subject of

ongoing scientific scrutiny. This guide provides a detailed comparison of these herbicides,

focusing on their environmental persistence, potential for water contamination, and toxicity to

non-target organisms. The information is presented to aid researchers, scientists, and drug

development professionals in understanding the ecological footprint of these compounds.

Soil Persistence and Mobility
The persistence of a herbicide in the soil is a critical factor determining its potential for long-

term environmental impact and the risk of carryover injury to subsequent crops. This

persistence is often quantified by its soil half-life (DT50), the time it takes for 50% of the initial

concentration to dissipate. The mobility of a herbicide, which influences its potential to leach

into groundwater, is indicated by its water solubility and its soil organic carbon-water

partitioning coefficient (Koc).
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Herbicide
Soil Half-life
(DT50) (days)

Water
Solubility
(mg/L at 20-
25°C)

Soil Organic
Carbon
Partitioning
Coefficient
(Koc) (mL/g)

Leaching
Potential

Fluometuron 30 - 85[1] 90 - 105[2][3] 29 - 200[4]
High to

Moderate[4]

Diuron
30 - 365

(typically 90)[5]
36.4 - 42[6] 400 - 499[6][7] Moderate[5][6]

Linuron

30 - 150

(typically 60)[8]

[9]

63.8 - 81[10][11] 341 - 400[7][8] Moderate[10]

Key Findings:

Fluometuron exhibits a shorter half-life compared to diuron, suggesting a lower potential for

long-term persistence in some soil types. However, its lower Koc value indicates a higher

potential for leaching into groundwater compared to diuron and linuron.

Diuron can be highly persistent in soil, with a half-life that can extend up to a year under

certain conditions. Its higher Koc value suggests stronger binding to soil particles, reducing

its mobility compared to fluometuron.[5][6]

Linuron shows moderate persistence and mobility, falling between fluometuron and diuron

in terms of its environmental behavior in soil.[7][8][10]

Ecotoxicity to Non-Target Organisms
The application of herbicides can have unintended consequences for organisms that are not

the target weeds. This ecotoxicity is assessed through various metrics, including the median

lethal dose (LD50) for terrestrial animals and the median lethal concentration (LC50) or median

effective concentration (EC50) for aquatic organisms.

Toxicity to Vertebrates

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://extoxnet.orst.edu/pips/fluometu.htm
https://www.researchgate.net/publication/10931363_Diuron_Occurrence_and_Distribution_in_Soil_and_Surface_and_Ground_Water_Associated_with_Grass_Seed_Production
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100XZ7W.TXT
https://www.echemi.com/products/pid_Seven14031-fluometuron.html
https://www.echemi.com/products/pid_Seven14031-fluometuron.html
https://wsdot.wa.gov/sites/default/files/2021-10/Herbicides-factsheet-Diuron.pdf
https://pubmed.ncbi.nlm.nih.gov/16268149/
https://pubmed.ncbi.nlm.nih.gov/16268149/
https://files01.core.ac.uk/reader/24065280
https://wsdot.wa.gov/sites/default/files/2021-10/Herbicides-factsheet-Diuron.pdf
https://pubmed.ncbi.nlm.nih.gov/16268149/
http://extoxnet.orst.edu/pips/linuron.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3759734/
https://ccme.ca/en/res/linuron-canadian-water-quality-guidelines-for-the-protection-of-agricultural-water-uses-en.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/419.htm
https://files01.core.ac.uk/reader/24065280
http://extoxnet.orst.edu/pips/linuron.htm
https://ccme.ca/en/res/linuron-canadian-water-quality-guidelines-for-the-protection-of-agricultural-water-uses-en.pdf
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://wsdot.wa.gov/sites/default/files/2021-10/Herbicides-factsheet-Diuron.pdf
https://pubmed.ncbi.nlm.nih.gov/16268149/
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://files01.core.ac.uk/reader/24065280
http://extoxnet.orst.edu/pips/linuron.htm
https://ccme.ca/en/res/linuron-canadian-water-quality-guidelines-for-the-protection-of-agricultural-water-uses-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Herbicide
Acute Oral LD50 (Rat)
(mg/kg)

Avian Dietary LC50
(mg/kg)

Fluometuron 6416 - 8900[1] >4500 (Mallard duck)[1]

Diuron 1017 - 3750[5]
>5000 (Japanese quail, Ring-

necked pheasant)[12]

Linuron 1200 - 1500[8] >5000 (Japanese quail)[8]

Toxicity to Aquatic Organisms

Herbicide
Fish 96-hr LC50
(mg/L)

Aquatic
Invertebrate 48-hr
EC50/LC50 (mg/L)

Algae 72-96 hr
EC50 (µg/L)

Fluometuron 30 (Rainbow trout)[1] 54 (Daphnia)[1] 38[13]

Diuron
3.5 - 14.7 (Rainbow

trout)[12][14]

1.0 - 2.5 (Daphnia

magna)[12]
1.96[14]

Linuron
3.2 - 16.4 (Rainbow

trout)[15]

0.12 (Daphnia magna)

[15]
5.8 - 9.7[13][15]

Key Findings:

All three herbicides exhibit low acute oral toxicity to mammals.

Diuron and Linuron are significantly more toxic to fish and aquatic invertebrates than

Fluometuron.[1][12][14][15]

Algae are particularly sensitive to these urea herbicides, which act by inhibiting

photosynthesis. Diuron and Linuron show very high toxicity to algae at concentrations in the

low microgram per liter range.[13][14][15]

Environmental Fate and Degradation Pathways
The breakdown of urea herbicides in the environment is a crucial process that mitigates their

long-term impact. Degradation can occur through microbial action, photodegradation, and
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chemical hydrolysis.
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Environmental Risk Assessment Framework

Herbicide Properties
(Persistence, Mobility, Toxicity)

Exposure Assessment
(Concentration in Soil, Water, Air)

Effects Assessment
(Toxicity to Non-Target Organisms)

Application Practices
(Rate, Method, Timing)

Environmental Conditions
(Soil Type, Climate)

Risk Characterization
(Likelihood of Adverse Effects)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

